Cas no 2013570-16-4 (Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2013570-16-4
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5294040
• Update Time: 2025-10-28

Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(17)13-7-10(16)5-9-6-14-15(4)8-9/h6,8H,5,7H2,1-4H3,(H,13,17)
• InChI Key： KIVARNFMLDVDAP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(=O)CC1=CN(C)N=C1

Additional information on Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[3-(1-Methyl-1H-Pyrazol-4-Yl)-2-Oxopropyl]-, 1,1-Dimethylethyl Ester

The compound with CAS No. 2013570-16-4, commonly referred to as Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester, is a complex organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a carbamic acid moiety and a pyrazole ring. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms and is known for its versatility in chemical synthesis and biological activity.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. The carbamic acid derivative has shown promising results in controlling plant diseases caused by fungal pathogens. Researchers have demonstrated that the compound's ability to inhibit fungal growth is attributed to its interaction with specific enzyme systems involved in fungal metabolism. This makes it a valuable candidate for the formulation of eco-friendly pesticides and fungicides.

In addition to its agricultural applications, this compound has also garnered attention in the pharmaceutical industry. The pyrazole ring within its structure is known to exhibit anti-inflammatory and antioxidant properties. Recent research has explored its potential as a lead compound for developing drugs targeting chronic inflammatory diseases. Studies conducted in vitro have shown that the compound can significantly reduce inflammation markers, suggesting its potential therapeutic benefits.

The synthesis of Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to enhance the reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.

From an environmental perspective, the compound's biodegradability has been a focal point of recent investigations. Studies have shown that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current regulatory standards for sustainable chemical products. However, further research is needed to optimize its degradation pathways and reduce its environmental footprint.

In conclusion, Carbamic acid, N-[3-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2013570-16-4) is a versatile compound with promising applications in agriculture and pharmaceuticals. Its unique structure and functional groups make it a valuable asset in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both industrial and therapeutic innovations.